1-Pyridin-3-ylmethyl-piperidin-3-ol dihydrochloride

• IUPAC Name: 1-(pyridin-3-ylmethyl)piperidin-3-ol;dihydrochloride
• InChI: InChI=1S/C11H16N2O.2ClH/c14-11-4-2-6-13(9-11)8-10-3-1-5-12-7-10;;/h1,3,5,7,11,14H,2,4,6,8-9H2;2*1H
• InChI Key: LXLJXCYLODQKOU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CN=CC=C2)O.Cl.Cl
• Molecular Formula: C11H18Cl2N2O
• DSSTOX Substance ID: DTXSID00671476
• Molecular Weight: 265.18 g/mol
• CAS RN: 1185307-92-9

Description

“1-Pyridin-3-ylmethyl-piperidin-3-ol dihydrochloride” is a chemical compound with the molecular formula C11H18Cl2N2O. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” can be found in databases like PubChem. The molecular weight of the compound is 265.18.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Methodologies : Research has developed novel synthesis methods for compounds structurally related to 1-Pyridin-3-ylmethyl-piperidin-3-ol dihydrochloride. For instance, a method for synthesizing 3-(pyrrolidin-1-yl)piperidine, which shares structural similarities, involves the catalytic hydrogenation of pyrrolylpyridine. This approach offers a simpler alternative to traditional multi-stage synthesis processes, highlighting the ongoing efforts to streamline the production of complex organic compounds with medicinal chemistry applications (R. Smaliy et al., 2011).

• Crystal Structure Characterization : Understanding the crystal structures of related compounds is crucial for their application in medicinal chemistry. For example, the crystal and molecular structure of hexahydropyridine (piperidine) hydrochloride has been determined, providing insights into the conformations and potential interactions of similar compounds. Such structural analyses are essential for drug design and the development of new pharmaceuticals (J. Dattagupta & N. Saha, 1975).

Biological Activity and Applications

• Anticonvulsant Properties : The structural and electronic properties of anticonvulsant drugs, including substituted 3-tertiary-amino-6-aryl-pyridazines, -1,2,4-triazines, and -pyrimidines, have been explored. These studies provide a foundation for understanding how modifications to the piperidine moiety, similar to that in this compound, can influence biological activity and drug efficacy (G. Georges et al., 1989).

• Receptor Binding Assays : The synthesis and evaluation of pyrazolo[1,5-α]pyridines for receptor binding assays demonstrate the potential of structurally related compounds in neuroscience research. These assays help in understanding the interaction of compounds with various receptors, which is crucial for the development of targeted therapies (Li Guca, 2014).

• Coordination Chemistry : The coordination chemistry of pyridine derivatives with various metals has been investigated, revealing the versatility of these compounds in forming complex structures with potential applications in catalysis, sensing, and material science. This area of research opens up new possibilities for the use of this compound and related compounds in diverse scientific fields (Madhab C. Das et al., 2009).